Cas no 5680-07-9 (2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide)

2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide structure
5680-07-9 structure
Product Name:2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide
CAS No:5680-07-9
MF:C18H25FN4OS2
MW:396.545704603195
CID:1599679
PubChem ID:5217635
Update Time:2025-04-21

2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-({5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N,N-bis(2-methylpropyl)acetamide
    • AC1NQ9PP
    • DTXSID80410764
    • 5680-07-9
    • Inchi: 1S/C18H25FN4OS2/c1-12(2)9-23(10-13(3)4)16(24)11-25-18-22-21-17(26-18)20-15-8-6-5-7-14(15)19/h5-8,12-13H,9-11H2,1-4H3,(H,20,21)
    • InChI Key: RUDOJFRAHHKUKT-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(NC2C=CC=CC=2F)S1)CC(N(CC(C)C)CC(C)C)=O

Computed Properties

  • Exact Mass: 396.14565
  • Monoisotopic Mass: 396.14538194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 58.12
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